Cas no 5811-50-7 (2-(1-carboxyethylsulfanyl)propanoic Acid)

2-(1-carboxyethylsulfanyl)propanoic Acid structure
5811-50-7 structure
Product Name:2-(1-carboxyethylsulfanyl)propanoic Acid
CAS No:5811-50-7
MF:C6H10O4S
MW:178.206201076508
CID:948050
PubChem ID:315997
Update Time:2025-04-19

2-(1-carboxyethylsulfanyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-carboxyethylsulfanyl)propanoic Acid
    • (+-)-2.2'-Thio-dipropionsaeure
    • 2-(1-hydroxy-1-oxopropan-2-yl)sulfanylpropanoic acid
    • AC1L7SX2
    • DL-Thiodilactylsaeure
    • NSC243170
    • racem.-2,4-dimethyl-3-thia-glutaric acid
    • racem.-2,4-Dimethyl-3-thia-glutarsaeure
    • racem.-Bis-(1-carboxy-aethyl)-sulfid
    • 5811-50-7
    • NSC-243170
    • DTXSID60311427
    • AKOS009075671
    • 2,2'-Sulfanediyldipropanoic acid
    • SCHEMBL78432
    • Inchi: 1S/C6H10O4S/c1-3(5(7)8)11-4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10)
    • InChI Key: XVGDJNZHNCJHIP-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)O)C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 178.03
  • Monoisotopic Mass: 178.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 351.5°C at 760 mmHg
  • Flash Point: 166.4°C
  • Refractive Index: 1.533
  • PSA: 74.6
  • LogP: 0.66580
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